Cas no 1456-22-0 (3-Phenyl-1,2,4-oxadiazol-5-ol)

3-Phenyl-1,2,4-oxadiazol-5-ol is a heterocyclic compound featuring a phenyl-substituted oxadiazole core with a hydroxyl group at the 5-position. This structure imparts unique reactivity, making it a valuable intermediate in organic synthesis, particularly for the development of pharmaceuticals, agrochemicals, and functional materials. Its oxadiazole ring contributes to stability and versatility in forming derivatives, while the hydroxyl group offers a reactive site for further functionalization. The compound’s aromatic character enhances its utility in designing bioactive molecules, where it may serve as a scaffold for drug discovery or as a ligand in coordination chemistry. Its well-defined structure ensures reproducibility in synthetic applications.
3-Phenyl-1,2,4-oxadiazol-5-ol structure
3-Phenyl-1,2,4-oxadiazol-5-ol structure
Product Name:3-Phenyl-1,2,4-oxadiazol-5-ol
CAS No:1456-22-0
MF:C8H6N2O2
MW:162.145441532135
MDL:MFCD17215181
CID:179649
PubChem ID:135418577
Update Time:2025-06-08

3-Phenyl-1,2,4-oxadiazol-5-ol Chemical and Physical Properties

Names and Identifiers

    • 3-Phenyl-1,2,4-oxadiazol-5-ol
    • 1,2,4-Oxadiazol-5(2H)-one,3-phenyl-
    • 3-phenyl-1,2,4-Oxadiazol-5(2H)-one
    • 3-phenyl-1,2,4-oxadiazol-5(4H)-one
    • 3-phenyl-5-hydroxy-1,2,4-oxadiazole
    • 3-phenyl-2H-1,2,4-oxadiazol-5-one
    • 1,2,4-Oxadiazol-5(4H)-one, 3-phenyl-
    • 3-Phenyl-4,5-dihydro-1,2,4-oxadiazole-5-one
    • LMBDRBXGTCUBIH-UHFFFAOYSA-N
    • 3-phenyl-4,5-dihydro-1,2,4-oxadiazol-5-one
    • 3-Phenyl-[1,2,4]oxadiazol-5-ol
    • 3-phenyl-1,2,4-oxadiazolin-5-one
    • 3-phenyl-4H-[1,2,4]oxadiazol-5-one
    • 3-phenyl-1,2,4-oxadiazol5-one
    • SGC97J8AST
    • FT-0721144
    • DTXSID90163113
    • BDBM50427214
    • 5-hydroxy-3-phenyl-1,2,4-oxadiazole
    • EINECS 215-938-8
    • SY086858
    • CS-0043875
    • 1456-22-0
    • AS-5276
    • DS-2955
    • MFCD17676121
    • AKOS005167347
    • EN300-55310
    • NS00024748
    • UNII-SGC97J8AST
    • 3-phenyl-4H-1,2,4-oxadiazol-5-one
    • SCHEMBL3743779
    • CHEMBL2324855
    • AKOS015902121
    • 1,2,4-Oxadiazol-5(2H)-one, 3-phenyl-
    • A884596
    • Z685594006
    • 1,2,4-oxadiazol-5-ol, 3-phenyl-
    • STK397453
    • DB-063617
    • ALBB-017826
    • MDL： MFCD17215181
    • Inchi： 1S/C8H6N2O2/c11-8-9-7(10-12-8)6-4-2-1-3-5-6/h1-5H,(H,9,10,11)
    • InChI Key： LMBDRBXGTCUBIH-UHFFFAOYSA-N
    • SMILES： O1C(NC(C2C=CC=CC=2)=N1)=O

Computed Properties

  • Exact Mass: 162.04300
  • Monoisotopic Mass: 162.043
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 219
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 50.7
  • XLogP3: 1.4

Experimental Properties

  • Density: 1.38
  • Boiling Point: 237.1°C at 760 mmHg
  • Flash Point: 97.2°C
  • Refractive Index: 1.646
  • PSA: 58.89000
  • LogP: 1.02990

3-Phenyl-1,2,4-oxadiazol-5-ol Security Information

3-Phenyl-1,2,4-oxadiazol-5-ol Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

3-Phenyl-1,2,4-oxadiazol-5-ol Pricemore >>

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